Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane
Overview
Description
Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane, also known as DPPP oxide or DPPP=O, is a phosphine oxide compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in the field of organic chemistry, particularly in the synthesis of various organic compounds.
Scientific Research Applications
Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane oxide has various applications in scientific research. One of the major applications of this compound oxide is in the synthesis of organic compounds. It can be used as a catalyst in various organic reactions, including the oxidation of alcohols, the reduction of ketones, and the synthesis of esters. This compound oxide has also been used in the synthesis of biologically active compounds, such as antitumor agents and antibiotics.
Mechanism of Action
The mechanism of action of Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane oxide is not fully understood. However, it is believed that this compound oxide acts as a Lewis acid catalyst in organic reactions. It can coordinate with the reactants and facilitate the reaction by stabilizing the transition state.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound oxide. However, studies have shown that this compound oxide is relatively non-toxic and does not cause significant adverse effects in laboratory animals.
Advantages and Limitations for Lab Experiments
One of the major advantages of Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane oxide is its high yield and purity. It is also relatively easy to synthesize and handle in the laboratory. However, one of the limitations of this compound oxide is its limited solubility in organic solvents, which can make it difficult to use in certain reactions.
Future Directions
There are several future directions for research on Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane oxide. One area of research could be the development of new synthetic methods for this compound oxide that are more efficient and environmentally friendly. Another area of research could be the application of this compound oxide in the synthesis of new biologically active compounds. Additionally, further studies are needed to investigate the biochemical and physiological effects of this compound oxide to determine its potential as a drug candidate.
In conclusion, this compound oxide is a valuable compound in scientific research due to its unique properties and applications in organic synthesis. While there is still much to be learned about the mechanism of action and biochemical effects of this compound oxide, it holds great potential for future research and development.
properties
IUPAC Name |
3-diphenylphosphorylpropylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21OP/c22-23(20-14-6-2-7-15-20,21-16-8-3-9-17-21)18-10-13-19-11-4-1-5-12-19/h1-9,11-12,14-17H,10,13,18H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRRFERDITOOACS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCP(=O)(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21OP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10511834 |
Source
|
| Record name | Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10511834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23896-91-5 |
Source
|
| Record name | Diphenyl(3-phenylpropyl)phosphine oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23896-91-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxo(diphenyl)(3-phenylpropyl)-lambda~5~-phosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10511834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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